6-Methyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester
Cat. No. B8815018
M. Wt: 194.23 g/mol
InChI Key: PEMGAAXWEYIQNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:3]([CH3:4])[O:5][C:6](=[O:7])[c:8]1[n:9][nH:10][c:11]2[c:12]1[CH2:13][CH2:14][CH:15]2[CH3:16].[CH3:17][OH:18].[Na+:2].[OH-:1]>>[O:5]=[C:6]([OH:7])[c:8]1[n:9][nH:10][c:11]2[c:12]1[CH2:13][CH2:14][CH:15]2[CH3:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1n[nH]c2c1CCC2C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1CCc2c(C(=O)O)n[nH]c21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
